Cas no 35928-58-6 (Ethanone, 1,1'-(2,3,5,6-tetramethyl-1,4-phenylene)bis[2,2-dibromo-)

Ethanone, 1,1'-(2,3,5,6-tetramethyl-1,4-phenylene)bis[2,2-dibromo- structure
35928-58-6 structure
Product Name:Ethanone, 1,1'-(2,3,5,6-tetramethyl-1,4-phenylene)bis[2,2-dibromo-
CAS No:35928-58-6
MF:C14H14Br4O2
MW:533.875761508942
CID:1475257
PubChem ID:71360835
Update Time:2025-04-20

Ethanone, 1,1'-(2,3,5,6-tetramethyl-1,4-phenylene)bis[2,2-dibromo- Chemical and Physical Properties

Names and Identifiers

    • 2,2-dibromo-1-[4-(2,2-dibromoacetyl)-2,3,5,6-tetramethylphenyl]ethanone
    • 35928-58-6
    • 1,1'-(2,3,5,6-Tetramethyl-1,4-phenylene)bis(2,2-dibromoethan-1-one)
    • DTXSID10784602
    • Ethanone, 1,1'-(2,3,5,6-tetramethyl-1,4-phenylene)bis[2,2-dibromo-
    • Inchi: 1S/C14H14Br4O2/c1-5-6(2)10(12(20)14(17)18)8(4)7(3)9(5)11(19)13(15)16/h13-14H,1-4H3
    • InChI Key: VWEFPYCCZXLELO-UHFFFAOYSA-N
    • SMILES: BrC(C(C1=C(C)C(C)=C(C(C(Br)Br)=O)C(C)=C1C)=O)Br

Computed Properties

  • Exact Mass: 529.77262
  • Monoisotopic Mass: 529.77273g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
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